Cas no 862089-25-6 (2-Furancarboxylic acid,5-(2-pyridinyl)-)
862089-25-6 structure
Product Name:2-Furancarboxylic acid,5-(2-pyridinyl)-
CAS No:862089-25-6
MF:C10H7NO3
MW:189.167482614517
CID:718407
Update Time:2024-01-31
2-Furancarboxylic acid,5-(2-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Furancarboxylic acid,5-(2-pyridinyl)-
- 5-(3-(Methoxycarbonyl)pyridin-2-yl)-furan-2-carboxylic acid
- 5-(3-methoxycarbonylpyridin-2-yl)furan-2-carboxylic acid
- 2-Furancarboxylic acid,5-(2-pyridinyl)
- 5-(3-(METHOXYCARBONYL)(PYRIDIN-2-YL))-FURAN-2-CARBOXYLIC ACID
- 5-(Pyridin-2-yl)-2-furoicacid
- 5-Pyridin-2-ylfuran-2-carboxylic acid
- 5-(5-Fluoro-pyridin-2-yl)-furan-2-carboxylic acid
- 5-(5-Hydroxymethylpyridin-2-yl)-furan-2-carboxylic acid
- 5-(3-Carboxypyridin-2-yl)-furan-2-carboxylic acid
- 5-(4-Carboxypyridin-2-yl-furan-2-carboxylic acid
- 5-(4-Methoxycarbonylpyridin-2-yl)-furan-2-carboxylic acid
- 5-(5-Aminomethylpyridin-2-yl)-furan-2-carboxylic acid
- 5-(5-Carbamoylpyridin-2-yl)-furan-2-carboxylic acid
-
- Inchi: 1S/C10H7NO3/c12-10(13)9-5-4-8(14-9)7-3-1-2-6-11-7/h1-6H,(H,12,13)
- InChI Key: MDRFJTVNHCIWPT-UHFFFAOYSA-N
- SMILES: O1C(C2=NC=CC=C2)=CC=C1C(O)=O
Computed Properties
- Exact Mass: 247.04800
- Monoisotopic Mass: 247.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 89.6A^2
Experimental Properties
- Density: 1.320±0.06 g/cm3(Predicted)
- Boiling Point: 387.3±32.0 °C(Predicted)
- PSA: 89.63000
- LogP: 1.82640
- pka: 1.70±0.10(Predicted)
2-Furancarboxylic acid,5-(2-pyridinyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7509181-0.05g |
5-(pyridin-2-yl)furan-2-carboxylic acid |
862089-25-6 | 95% | 0.05g |
$780.0 | 2024-05-23 | |
| Enamine | EN300-7509181-0.1g |
5-(pyridin-2-yl)furan-2-carboxylic acid |
862089-25-6 | 95% | 0.1g |
$817.0 | 2024-05-23 | |
| Enamine | EN300-7509181-0.25g |
5-(pyridin-2-yl)furan-2-carboxylic acid |
862089-25-6 | 95% | 0.25g |
$855.0 | 2024-05-23 | |
| Enamine | EN300-7509181-0.5g |
5-(pyridin-2-yl)furan-2-carboxylic acid |
862089-25-6 | 95% | 0.5g |
$891.0 | 2024-05-23 | |
| Enamine | EN300-7509181-1.0g |
5-(pyridin-2-yl)furan-2-carboxylic acid |
862089-25-6 | 95% | 1.0g |
$928.0 | 2024-05-23 | |
| Enamine | EN300-7509181-2.5g |
5-(pyridin-2-yl)furan-2-carboxylic acid |
862089-25-6 | 95% | 2.5g |
$1819.0 | 2024-05-23 | |
| Enamine | EN300-7509181-5.0g |
5-(pyridin-2-yl)furan-2-carboxylic acid |
862089-25-6 | 95% | 5.0g |
$2692.0 | 2024-05-23 | |
| Enamine | EN300-7509181-10.0g |
5-(pyridin-2-yl)furan-2-carboxylic acid |
862089-25-6 | 95% | 10.0g |
$3992.0 | 2024-05-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1360280-50mg |
5-(Pyridin-2-yl)furan-2-carboxylic acid |
862089-25-6 | 98% | 50mg |
¥19656.00 | 2024-04-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1360280-100mg |
5-(Pyridin-2-yl)furan-2-carboxylic acid |
862089-25-6 | 98% | 100mg |
¥17642.00 | 2024-04-28 |
2-Furancarboxylic acid,5-(2-pyridinyl)- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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